![molecular formula C17H11Cl2N3O2S B4265735 N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide](/img/structure/B4265735.png)
N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide
Overview
Description
N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide, also known as TAK-242, is a small molecule inhibitor of Toll-like receptor 4 (TLR4) signaling. TLR4 is a key receptor in the innate immune system that is responsible for recognizing and responding to bacterial lipopolysaccharide (LPS), a component of the outer membrane of gram-negative bacteria. Inhibition of TLR4 signaling by TAK-242 has been shown to have potential therapeutic applications in a variety of inflammatory and infectious diseases.
Mechanism of Action
N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide binds to an intracellular domain of TLR4 called the Toll/interleukin-1 receptor (TIR) domain, which is responsible for initiating downstream signaling pathways. By binding to the TIR domain, this compound prevents the recruitment of downstream signaling molecules, such as MyD88 and TRIF, which are required for activation of the inflammatory response.
Biochemical and Physiological Effects:
Inhibition of TLR4 signaling by this compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha), interleukin-1 beta (IL-1beta), and interleukin-6 (IL-6), in response to LPS stimulation. In vivo studies have shown that this compound can reduce systemic inflammation, prevent tissue damage, and improve survival in animal models of sepsis, acute lung injury, and inflammatory bowel disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide in lab experiments is its specificity for TLR4 signaling. Unlike other inhibitors of inflammatory signaling pathways, this compound does not affect other Toll-like receptors or cytokine receptors. This specificity allows for more precise manipulation of TLR4 signaling in experimental systems. However, one limitation of using this compound is its potential for off-target effects. While this compound has been shown to be specific for TLR4 signaling in vitro, it may have unintended effects in vivo or in other experimental systems.
Future Directions
There are several potential future directions for research on N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide. One area of interest is the development of this compound analogs with improved pharmacokinetic properties, such as increased half-life or better oral bioavailability. Another area of interest is the investigation of this compound in other inflammatory and infectious diseases, such as rheumatoid arthritis, multiple sclerosis, or viral infections. Additionally, the use of this compound in combination with other anti-inflammatory or antimicrobial agents may have synergistic effects and could be explored in future studies.
Scientific Research Applications
N-[3-cyano-4-(2,4-dichlorophenyl)-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide has been extensively studied in preclinical and clinical settings for its potential therapeutic applications. In vitro studies have shown that this compound can inhibit TLR4 signaling in a variety of cell types, including macrophages, dendritic cells, and epithelial cells. In vivo studies have shown that this compound can protect against LPS-induced sepsis, acute lung injury, and inflammatory bowel disease in animal models.
properties
IUPAC Name |
N-[3-cyano-4-(2,4-dichlorophenyl)thiophen-2-yl]-3,5-dimethyl-1,2-oxazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2N3O2S/c1-8-15(9(2)24-22-8)16(23)21-17-12(6-20)13(7-25-17)11-4-3-10(18)5-14(11)19/h3-5,7H,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEXPKGYAPHNYRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)NC2=C(C(=CS2)C3=C(C=C(C=C3)Cl)Cl)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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